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Compound of Interest

Compound Name: N-Methyl-N-vinylacetamide

Cat. No.: B020336

For Researchers, Scientists, and Drug Development Professionals

N-Methyl-N-vinylacetamide (NMVA) is a versatile monomer increasingly utilized in the
synthesis of advanced polymers for biomedical applications. Its unique amphiphilic nature
makes it a valuable building block for creating materials with tailored properties for drug
delivery, gene therapy, and tissue engineering. This technical guide provides an in-depth
overview of the commercial availability of NMVA, its synthesis, polymerization, and key
applications in the life sciences.

Commercial Availability

N-Methyl-N-vinylacetamide is available from a range of chemical suppliers, catering to both
research and industrial scale needs. The purity of the commercially available monomer is
typically high, often exceeding 98%. Pricing varies depending on the supplier, quantity, and
purity. Below is a summary of prominent commercial suppliers and their offerings.
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. . Available .
Supplier CAS Number Purity . Price (USD)
Quantities
--INVALID-LINK--  3195-78-6 98% 100g $408.00[1]
¥1878.0/200ml,
--INVALID-LINK--  3195-78-6 - 100ml, 500ml
¥7298.0/500ml[2]
--INVALID-LINK--  3195-78-6 > 98% 25¢g $257.50[3]
--INVALID-LINK-- - - 25¢ $250.00[4]
--INVALID-LINK-- - - 259 $250.00[5]
$0.20 - $5.00/
--INVALID-LINK--  3195-78-6 98% KG
KG[6]
--INVALID-LINK--  3195-78-6 - - -
--INVALID-LINK--  3195-78-6 98% - -[7]
190KG Steel
--INVALID-LINK--  3195-78-6 - drums, 0.9KG -[8]
Glass bottle
--INVALID-LINK--  3195-78-6 Highly Purified 1g -19]
--INVALID-LINK--  3195-78-6 0.98 - -[9]

Synthesis of N-Methyl-N-vinylacetamide

Several synthetic routes to N-Methyl-N-vinylacetamide have been developed. A common and
patented method involves the methylation of N-vinylacetamide.[10] This approach can yield the
product in high purity. Another established method is the pyrolysis of N-(1-alkoxyethyl)-N-
methylacetamide.[10]

A patented production method focuses on controlling the level of N-1,3-butadienyl-N-
methylacetamide as an impurity to between 0.01 and 150 ppm, which is crucial for ensuring the
monomer's stability and consistent polymerizability.[11][12]

Experimental Protocol: Methylation of N-vinylacetamide
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This protocol is based on a patented method for the synthesis of N-Methyl-N-vinylacetamide.
[11]

Materials:

N-vinylacetamide

Potassium t-butoxide

Methyl iodide

Tetrahydrofuran (THF)
Procedure:
e A solution of N-vinylacetamide (150 g) in THF (2680 g) is prepared.

o Potassium t-butoxide (245 g) is added to the solution. The molar ratio of potassium t-
butoxide to N-vinylacetamide is 1.2.

o Methyl iodide (302 g, 99.5%) is then added to the mixture, with a molar ratio of 1.2 to N-
vinylacetamide.

e The resulting slurry is stirred.

e The mixture is filtered through filter paper.

e The filtrate is concentrated using an evaporator at 40°C.

e The concentrated filtrate is then distilled at 20 mmHg and 65°C.

This process yields N-Methyl-N-vinylacetamide with a purity of 98% and a total yield of 69%.
[11]
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General workflow for the synthesis of N-Methyl-N-vinylacetamide.

Polymerization of N-Methyl-N-vinylacetamide

The polymerization of NMVA is a critical step in producing polymers with desired properties for
various biomedical applications. Controlled radical polymerization techniques are often
employed to synthesize well-defined polymers with controlled molecular weights and low
dispersities.

Reversible Addition-Fragmentation Chain-Transfer
(RAFT) Polymerization

RAFT polymerization is a powerful technique for controlling the polymerization of NMVA.[13]
Studies have shown that using specific RAFT agents, such as cyanomethyl O-ethyl
carbonodithioate and cyanomethyl diphenylcarbamodithioate, at 35°C allows for the synthesis
of poly(N-methyl-N-vinyl acetamide) (PNMVA) with predetermined molecular weights and low
dispersities (b < 1.5).[13][14]
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Organotellurium-Mediated Radical Polymerization
(TERP)

TERP is another effective method for the controlled polymerization of acyclic N-vinylamides,
including NMVA.[13] This technique has been used to produce poly(N-vinylamide)s with
controlled molecular weights and low dispersities (P < 1.25) with high monomer conversion.[13]
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Controlled radical polymerization techniques for N-Methyl-N-vinylacetamide.

Applications in Drug and Gene Delivery

The polymer derived from NMVA, poly(N-methyl-N-vinylacetamide), can be hydrolyzed to
yield poly(N-vinyl-N-methylamine), a cationic polymer.[10] These cationic polymers are
promising non-viral vectors for gene delivery.[10] Their positively charged amine groups can
interact with negatively charged nucleic acids, such as plasmid DNA, to form nanoparticles
known as polyplexes.[10] These polyplexes protect the genetic material from degradation and
facilitate its entry into cells.[10]
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The amphiphilic nature of NMVA makes it suitable for drug delivery systems where interaction
with biological membranes is important.[13] Formulations based on this compound have shown
enhanced stability and cellular uptake in lipid nanoparticles.[13]
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Signaling pathway for gene delivery using poly(N-vinyl-N-methylamine).

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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